Cas no 118671-35-5 (6-methoxy-2-methyl-1H-Indole-3-carbonitrile)

• Product Name: 6-methoxy-2-methyl-1H-Indole-3-carbonitrile
• CAS No: 118671-35-5
• MF: C₁₁H₁₀N₂O
• MW: 186.20990228653
• CID: 1100970
• PubChem ID: 13904640
• Update Time: 2025-05-20

6-methoxy-2-methyl-1H-Indole-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 6-methoxy-2-methyl-1H-Indole-3-carbonitrile
• 118671-35-5
• SCHEMBL982356
• DB-114005
• GFWKVPUBLXMHJA-UHFFFAOYSA-N
• 3-CYANO-6-METHOXY-2-METHYL-1H-INDOLE

• MDL： MFCD21607440
• Inchi： 1S/C11H10N2O/c1-7-10(6-12)9-4-3-8(14-2)5-11(9)13-7/h3-5,13H,1-2H3
• InChI Key： GFWKVPUBLXMHJA-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC2C(C#N)=C(C)NC=2C=1

Computed Properties

• Exact Mass: 186.079312947g/mol
• Monoisotopic Mass: 186.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 48.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on 6-methoxy-2-methyl-1H-Indole-3-carbonitrile

Introduction to 6-methoxy-2-methyl-1H-Indole-3-carbonitrile (CAS No. 118671-35-5)

6-methoxy-2-methyl-1H-Indole-3-carbonitrile, identified by its Chemical Abstracts Service (CAS) number 118671-35-5, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the indole family, a class of molecules known for their diverse biological activities and pharmaceutical relevance. The structural features of 6-methoxy-2-methyl-1H-Indole-3-carbonitrile, including the presence of a methoxy group at the 6-position, a methyl group at the 2-position, and a nitrile group at the 3-position, contribute to its unique chemical properties and potential biological functions.

The indole scaffold is a privileged structure in drug discovery, with numerous therapeutic agents featuring this motif. Its aromaticity and ability to interact with biological targets make it a valuable building block for designing novel compounds. The specific substitution pattern in 6-methoxy-2-methyl-1H-Indole-3-carbonitrile enhances its pharmacological profile, making it a promising candidate for further investigation in various disease models.

In recent years, there has been growing interest in indole derivatives as potential therapeutic agents due to their broad spectrum of biological activities. Studies have demonstrated that indole-based compounds can modulate multiple signaling pathways, making them suitable for treating a wide range of diseases, including cancer, inflammation, and neurological disorders. The nitrile group in 6-methoxy-2-methyl-1H-Indole-3-carbonitrile is particularly noteworthy, as it can participate in hydrogen bonding interactions and influence the compound's solubility and bioavailability.

One of the most compelling aspects of 6-methoxy-2-methyl-1H-Indole-3-carbonitrile is its potential role in oncology research. Indole derivatives have shown promise as anticancer agents by inhibiting key enzymes involved in tumor growth and progression. For instance, studies have indicated that certain indole compounds can suppress the activity of cyclin-dependent kinases (CDKs), which are crucial for cell cycle regulation. The structural features of 6-methoxy-2-methyl-1H-Indole-3-carbonitrile may enable it to interact with these targets effectively, potentially leading to the development of new anticancer therapies.

Furthermore, the methoxy and methyl groups in 6-methoxy-2-methyl-1H-Indole-3-carbonitrile contribute to its ability to modulate inflammatory pathways. Chronic inflammation is a hallmark of many diseases, including cancer, cardiovascular disorders, and autoimmune conditions. By targeting inflammatory mediators such as cyclooxygenase (COX) and lipoxygenase (LOX), indole derivatives like 6-methoxy-2-methyl-1H-Indole-3-carbonitrile may help mitigate inflammation and associated pathologies.

The synthesis of 6-methoxy-2-methyl-1H-Indole-3-carbonitrile involves multi-step organic reactions that require careful optimization to achieve high yields and purity. The introduction of the nitrile group at the 3-position of the indole ring is particularly challenging, as it necessitates conditions that prevent unwanted side reactions while ensuring regioselectivity. Advances in synthetic methodologies have enabled researchers to access complex indole derivatives more efficiently, paving the way for further exploration of compounds like 6-methoxy-2-methyl-1H-Indole-3-carbonitrile.

In conclusion, 6-methoxy-2-methyl-1H Indole -3 -carbonitrile (CAS No. 118671 -35 -5) is a structurally intriguing compound with significant potential in pharmaceutical research. Its unique substitution pattern and interaction capabilities make it a valuable tool for studying biological pathways and developing novel therapeutic agents. As research continues to uncover new applications for indole derivatives, compounds like 6 -methoxy -2 -methyl -1 H Indole -3 -carbonitrile are likely to play a crucial role in advancing our understanding of disease mechanisms and developing effective treatments.